Cas no 1781062-62-1 (7-Oxaspiro[3.5]nonan-1-amine)
7-Oxaspiro[3.5]nonan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-oxaspiro[3.5]nonan-1-amine
- 7-oxaspiro[3.5]nonan-3-amine
- 7-Oxaspiro[3.5]nonan-1-amine
-
- Inchi: 1S/C8H15NO/c9-7-1-2-8(7)3-5-10-6-4-8/h7H,1-6,9H2
- InChI Key: DJZUXFDAFKPNFI-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)CCC2N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- XLogP3: 0.3
- Topological Polar Surface Area: 35.2
7-Oxaspiro[3.5]nonan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O281891-100mg |
7-oxaspiro[3.5]nonan-1-amine |
1781062-62-1 | 100mg |
$ 230.00 | 2022-06-03 | ||
| TRC | O281891-500mg |
7-oxaspiro[3.5]nonan-1-amine |
1781062-62-1 | 500mg |
$ 865.00 | 2022-06-03 | ||
| TRC | O281891-1g |
7-oxaspiro[3.5]nonan-1-amine |
1781062-62-1 | 1g |
$ 1340.00 | 2022-06-03 | ||
| Chemenu | CM536730-100mg |
7-Oxaspiro[3.5]nonan-1-amine |
1781062-62-1 | 95%+ | 100mg |
$474 | 2023-01-19 | |
| Chemenu | CM536730-500mg |
7-Oxaspiro[3.5]nonan-1-amine |
1781062-62-1 | 95%+ | 500mg |
$1798 | 2023-01-19 | |
| Chemenu | CM536730-1g |
7-Oxaspiro[3.5]nonan-1-amine |
1781062-62-1 | 95%+ | 1g |
$2800 | 2023-01-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1190039-100mg |
7-Oxaspiro[3.5]nonan-1-amine |
1781062-62-1 | 98% | 100mg |
¥4620 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1190039-500mg |
7-Oxaspiro[3.5]nonan-1-amine |
1781062-62-1 | 98% | 500mg |
¥15197 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1190039-1g |
7-Oxaspiro[3.5]nonan-1-amine |
1781062-62-1 | 98% | 1g |
¥27300 | 2023-04-15 | |
| Enamine | EN300-1601688-0.05g |
7-oxaspiro[3.5]nonan-1-amine |
1781062-62-1 | 0.05g |
$1056.0 | 2023-04-25 |
7-Oxaspiro[3.5]nonan-1-amine Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 7-Oxaspiro[3.5]nonan-1-amine
Professional Introduction to Compound with CAS No. 1781062-62-1 and Product Name: 7-Oxaspiro[3.5]nonan-1-amine
The compound identified by the CAS number 1781062-62-1 and the product name 7-Oxaspiro[3.5]nonan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic amine derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The spirocyclic framework, characterized by a central oxygen atom linking two rings, introduces a high degree of conformational flexibility, which is often exploited in the design of biologically active molecules.
In recent years, the exploration of spirocyclic compounds has seen remarkable progress, particularly in the development of drugs targeting neurological disorders, inflammation, and cancer. The 7-Oxaspiro[3.5]nonan-1-amine structure, with its amine functionality at the 1-position and an oxygenated spiro center, offers a versatile scaffold for further chemical modifications. This adaptability makes it an attractive candidate for synthesizing novel analogs with enhanced pharmacological properties.
One of the most compelling aspects of this compound is its potential to interact with biological targets in a highly specific manner. The spirocyclic core disrupts planar aromatic systems, leading to unique electronic distributions that can modulate receptor binding. This characteristic has been leveraged in the design of small-molecule inhibitors and agonists. For instance, recent studies have demonstrated that derivatives of 7-Oxaspiro[3.5]nonan-1-amine exhibit promising activity against enzymes involved in metabolic pathways relevant to metabolic syndrome.
The amine group at the 1-position provides a handle for further derivatization, allowing chemists to introduce various functional moieties such as hydroxyl groups, halogens, or other heterocycles. Such modifications can fine-tune the compound's solubility, bioavailability, and metabolic stability. Additionally, the presence of an oxygen atom in the spiro ring introduces polarity, which can influence how the molecule partitions between different phases—such as lipid membranes or aqueous environments—critical factors in drug delivery systems.
Recent advances in computational chemistry have further accelerated the discovery process for compounds like 7-Oxaspiro[3.5]nonan-1-amine. Molecular modeling techniques enable researchers to predict binding affinities and optimize structures before synthesizing physical samples. This approach has been instrumental in identifying lead compounds for clinical trials. For example, virtual screening has identified several analogs of 7-Oxaspiro[3.5]nonan-1-amine that show high binding affinity to protein targets associated with neurodegenerative diseases.
The synthesis of 7-Oxaspiro[3.5]nonan-1-amine itself presents an intriguing challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to ensure high yields and enantiomeric purity. However, recent innovations in catalytic methods have simplified some of these processes, making it more feasible to produce larger quantities for research purposes.
In addition to its pharmaceutical applications, 7-Oxaspiro[3.5]nonan-1-amine has shown promise in material science applications as well. Its rigid yet flexible structure makes it a candidate for developing novel polymers or liquid crystals with unique optical properties. Researchers are exploring how variations in the spirocyclic core can influence material behavior, potentially leading to advancements in display technologies or organic electronics.
The future direction of research on 7-Oxaspiro[3.5]nonan-1-amine is likely to focus on expanding its therapeutic applications and understanding its mechanism of action at a deeper level. As more data becomes available from preclinical studies, clinicians will gain insights into how this compound interacts with biological systems and whether it can address unmet medical needs effectively.
Overall,7-Oxaspiro[3.5]nonan-1-amine (CAS No.: 1781062-62-1) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural features offer a rich foundation for innovation across multiple disciplines—from drug discovery to advanced materials science—and continue to inspire new avenues for exploration.
1781062-62-1 (7-Oxaspiro[3.5]nonan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)